Cas no 1209492-77-2 (Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate)

• Product Name: Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• CAS No: 1209492-77-2
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 2149289
• Update Time: 2025-07-22

Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• AGFJMOUNKVGKKW-UHFFFAOYSA-N
• tert-butyl 2-acetamido-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate

• Inchi： 1S/C13H19N3O3S/c1-8(17)14-11-15-9-5-6-16(7-10(9)20-11)12(18)19-13(2,3)4/h5-7H2,1-4H3,(H,14,15,17)
• InChI Key： AGFJMOUNKVGKKW-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC2=C1CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 397
• Topological Polar Surface Area: 99.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate

Professional Introduction to Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate (CAS No: 1209492-77-2)

Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate, with the CAS number 1209492-77-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolo[5,4-c]pyridine class, a heterocyclic structure known for its versatile biological activities. The presence of functional groups such as the acetamido and carboxylate moieties enhances its potential as a pharmacophore in drug design and development.

The< strong>Tert-butyl group in the molecule contributes to its stability and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The thiazolo[5,4-c]pyridine core is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the importance of this scaffold in developing novel therapeutic agents for a range of diseases.

In the realm of medicinal chemistry, the< strong>acetamido group serves as a key pharmacophoric element, often found in bioactive molecules due to its ability to modulate protein-ligand interactions. The carboxylate moiety further enhances the compound's potential as a drug candidate by providing an acidic functional group that can engage with biological systems. These features make Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies have shown that derivatives of thiazolo[5,4-c]pyridine can exhibit significant activity against various targets, including kinases and transcription factors. The< strong>6,7-dihydrothiazolo[5,4-c]pyridine scaffold is particularly noteworthy for its ability to disrupt protein-protein interactions, which is a crucial mechanism in many diseases.

The< strong>Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate has been synthesized through multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions and other advanced techniques has allowed for the efficient construction of this complex molecule. The synthesis pathway also highlights the importance of protecting group strategies in ensuring high yields and purity.

Ongoing research in this area aims to explore the pharmacological properties of Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate and its derivatives. Preclinical studies are being conducted to evaluate its potential as an inhibitor of specific enzymes or as a modulator of signaling pathways. The compound's ability to interact with biological targets makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.

The< strong>acetamido group's role in modulating protein-ligand interactions is particularly intriguing. It has been shown that modifications at this position can significantly alter the biological activity of molecules. This flexibility allows chemists to fine-tune the properties of Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate for specific applications. Such adaptability is crucial in drug development pipelines where small changes can lead to significant improvements in efficacy and safety.

In conclusion, Tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate (CAS No: 1209492-77-2) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and biological activities make it a compelling subject for further study. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutics.